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Compound of Interest

Compound Name: 2,3-Diethylaniline

Cat. No.: B2634724

For Immediate Release

This technical guide addresses the commercial availability, procurement, and key
physicochemical properties of 2,3-Diethylaniline (CAS No. 170099-08-8), a specialty aromatic
amine. This document is intended for researchers, chemists, and procurement specialists in the
fields of pharmaceutical development, materials science, and chemical synthesis who require a
concise overview of the sourcing landscape for this specific isomer.

Executive Summary

2,3-Diethylaniline is a substituted aniline that serves as a potential intermediate in the
synthesis of specialized organic molecules, including dyes, pigments, and pharmacologically
active compounds.[1] Unlike its more common isomer, 2,6-Diethylaniline, the 2,3-substituted
variant is not widely manufactured and is primarily available in limited quantities for research
and development purposes. Procurement typically involves specialist chemical suppliers, with
options for custom synthesis for larger quantities. This guide provides a summary of known
suppliers and a general workflow for its acquisition.

Physicochemical Properties

A summary of key physical and chemical data for 2,3-Diethylaniline is presented below. This
information is aggregated from public chemical databases.
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Property Value

CAS Number 170099-08-8

Molecular Formula Ci1oH1sN

Molecular Weight 149.23 g/mol

IUPAC Name 2,3-diethylaniline
Synonyms Benzenamine, 2,3-diethyl-

Data sourced from public chemical databases.

Commercial Availability and Suppliers

2,3-Diethylaniline is not a bulk chemical and its availability is restricted to a select number of

fine chemical suppliers who often specialize in research chemicals. The compound is typically

made to order or stocked in very small quantities, which is reflected in its pricing.

The following table summarizes known suppliers. Please note that availability and pricing are

subject to change and direct inquiry with the supplier is recommended.

. . Available
Supplier Purity . Notes
Quantities
_ _ Listed with a 10-20
MySkinRecipes|[1] 97% 25mg, 100 mg, 1 g )
day lead time.[1]
Pricing available on
Ambeed 97% 100 mg
the product page.
) Listed as a product;
BLD Pharmatech (via o
) ) - - inquiry needed for
Sigma-Aldrich) )
details.
Product listed,
1PlusChem - - requires inquiry for
details.
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This list is not exhaustive and is based on publicly available information. Researchers may also
consider custom synthesis services for larger quantities or specific purity requirements.

Experimental Protocols and Data

Detailed experimental protocols for the synthesis or application of 2,3-Diethylaniline are not
readily available in the public domain or from supplier documentation. Researchers will likely
need to develop methodologies based on standard organic chemistry principles for aromatic

amines.

Quality control and analytical data, such as certificates of analysis (CoA) detailing purity (e.g.,
by GC or HPLC) and identity (e.g., by NMR or MS), should be requested directly from the
supplier upon purchase.

Procurement Workflow

Acquiring a specialty chemical like 2,3-Diethylaniline involves a multi-step process. The logical
workflow diagram below illustrates the typical procurement pathway for a research
organization.
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Phase 1: Identification & Vetting

Identify Need for
2,3-Diethylaniline (CAS 170099-08-8)

Y

Search Chemical Databases
(e.g., PubChem, SciFinder)

Y

Identify Potential Suppliers
(Stock vs. Custom Synthesis)

Y

Vet Suppliers for Quality
& Reliability

Phase 2: Quot?;ion & Selection

Request Quotes for Required
Quantity & Purity

Y

Request Technical Documents
(CoA, SDS)

Y

Compare Lead Time,
Price, and Quality

Y

Select Supplier & Initiate
Purchase Order

Phase 3: Acql{i'sition & Verification

Receive Shipment with
Accompanying Documents

Y

Log Chemical in Inventory
& Store Appropriately

Y

Perform In-House QC
(if necessary)

Y

Release for Research Use
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Figure 1. A generalized workflow for the procurement of specialty research chemicals like 2,3-
Diethylaniline.

Conclusion

The commercial availability of 2,3-Diethylaniline is limited, positioning it as a specialty
chemical for research and development rather than large-scale manufacturing. Researchers
and drug development professionals should anticipate longer lead times and higher costs
compared to more common isomers. The procurement process requires careful supplier vetting
and direct communication to ensure material specifications and timelines meet research
requirements. For needs beyond gram-scale, engaging with companies that offer custom
chemical synthesis services is the most viable path forward.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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